Cas no 145915-30-6 (BENZENETHIOL, 4-BROMO-2-METHOXY-)

• Product Name: BENZENETHIOL, 4-BROMO-2-METHOXY-
• CAS No: 145915-30-6
• Molecular Formula: C₇H₇OSBr
• Molecular Weight: 219.099
• CID: 3385785
• PubChem ID: 4713201

BENZENETHIOL, 4-BROMO-2-METHOXY- Properties

Names and Identifiers

• BENZENETHIOL, 4-BROMO-2-METHOXY-
• 4-bromo-2-methoxy-benzenethiol
• 145915-30-6
• HMAZSFYBMMAPHR-UHFFFAOYSA-N
• 4-bromo-2-methoxybenzene-1-thiol
• DTXSID801307685
• SCHEMBL836071
• EN300-673760
• 4-bromo-2-methoxybenzenethiol
• Benzenethiol, 4-bromo-2-methoxy-

• InChIKey： HMAZSFYBMMAPHR-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7BrOS/c1-9-6-4-5(8)2-3-7(6)10/h2-4,10H,1H3

Computed Properties

• Exact Mass: 217.94010g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 217.94010g/mol
• Heavy Atom Count: 10
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols